ethyl 4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate

Specification

• CAS No.: 742094-83-3
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.331
• IUPAC Name: ethyl 4-oxospiro[3H-chromene-2,4'-piperidine]-1'-carboxylate
• Standard InChI: InChI=1S/C16H19NO4/c1-2-20-15(19)17-9-7-16(8-10-17)11-13(18)12-5-3-4-6-14(12)21-16/h3-6H,2,7-11H2,1H3
• Standard InChI Key: XMHHDTIHBBGRQT-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2(CC1)CC(=O)C3=CC=CC=C3O2

Introduction

Ethyl 4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate is a complex organic compound that belongs to the spiro compound class. Spiro compounds are characterized by having two rings that share a single atom, typically carbon. This specific compound combines a benzopyran ring with a piperidine ring, forming a unique spiro structure. The presence of an ethyl carboxylate group adds additional functionality to the molecule.

Synthesis and Preparation

The synthesis of ethyl 4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate typically involves multi-step reactions that form the spiro structure and introduce the necessary functional groups. Common methods include condensation reactions to form the benzopyran ring and subsequent attachment of the piperidine ring. The ethyl ester group can be introduced through esterification reactions.

python
# Example of a synthesis pathway (simplified)
from rdkit import Chem

# Starting materials
benzopyran_precursor = Chem.MolFromSmiles("C1=CC=CC=C1C(=O)C2=CC=CC=C2")
piperidine_precursor = Chem.MolFromSmiles("C1CCNC1")

# Forming the spiro structure (hypothetical step)
spiro_structure = Chem.MolFromSmiles("C1=CC=CC=C1C(=O)C2=CC=CC=C2C3CCNC3")

# Introducing the ethyl ester group (hypothetical step)
final_compound = Chem.MolFromSmiles("C1=CC=CC=C1C(=O)C2=CC=CC=C2C3CCNC3C(=O)OCC")

print("Final Compound:", final_compound)

Biological Activity and Potential Applications

While specific biological activity data for ethyl 4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate is not readily available, compounds with similar structures have shown potential in various therapeutic areas. For example, spiro compounds are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects.

Potential Application	Rationale
Anti-Inflammatory Agents	Spiro compounds can modulate inflammatory pathways.
Anticancer Agents	Some spiro compounds exhibit cytotoxic activity against cancer cells.
Neuroprotective Agents	The piperidine ring may interact with neurotransmitter systems.